Cas no 6279-15-8 (1-chloro-3-[(4-methylphenoxy)methyl]benzene)

• Product Name: 1-chloro-3-[(4-methylphenoxy)methyl]benzene
• CAS No: 6279-15-8
• MF: C₁₄H₁₃ClO
• MW: 232.705423116684
• CID: 957909
• PubChem ID: 223497
• Update Time: 2025-04-19

1-chloro-3-[(4-methylphenoxy)methyl]benzene Chemical and Physical Properties

Names and Identifiers

• 1-chloro-3-[(4-methylphenoxy)methyl]benzene
• (3-Chlor-benzyl)-p-tolyl-aether
• (3-chloro-benzyl)-p-tolyl ether
• AC1L5CLS
• AC1Q3M4J
• AR-1C2334
• CTK5B6055
• NSC11178
• SCHEMBL10169470
• AKOS008912896
• NSC-11178
• 6279-15-8
• DTXSID50279067
• 1-[(3-chlorophenyl)methoxy]-4-methylbenzene

• Inchi： 1S/C14H13ClO/c1-11-5-7-14(8-6-11)16-10-12-3-2-4-13(15)9-12/h2-9H,10H2,1H3
• InChI Key： VYGXRWGMEIKQHM-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)COC1C=CC(C)=CC=1

Computed Properties

• Exact Mass: 232.06559
• Monoisotopic Mass: 232.065
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 9.2Ų

Experimental Properties

• Density: 1.149
• Boiling Point: 337.7°C at 760 mmHg
• Flash Point: 158.4°C
• Refractive Index: 1.577
• PSA: 9.23
• LogP: 4.22740